N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide

• IUPAC Name: N-(4-cyclohexylphenyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C17H19N3O/c21-17(16-12-18-10-11-19-16)20-15-8-6-14(7-9-15)13-4-2-1-3-5-13/h6-13H,1-5H2,(H,20,21)
• InChI Key: ITBDHVOHQMXCCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)NC(=O)C3=NC=CN=C3
• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol

Description

N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide, also known as CPP, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPP belongs to the class of pyrazinecarboxamide compounds and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide has been studied for its potential therapeutic applications in various fields, including neuroscience, oncology, and immunology. In neuroscience, N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide has been shown to have neuroprotective effects and can reduce the symptoms of neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide has been shown to have anti-tumor effects and can inhibit the growth of cancer cells. In immunology, N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide has been studied for its immunomodulatory effects and can regulate the immune response.

Mechanism of Action

The mechanism of action of N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide is not fully understood, but it is believed to act on various molecular targets in the body. N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide has been shown to modulate the activity of ion channels, receptors, and enzymes, which can affect cellular signaling pathways. N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide has also been shown to have antioxidant and anti-inflammatory effects, which can contribute to its neuroprotective and immunomodulatory effects.
Biochemical and Physiological Effects:
N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide has been shown to have various biochemical and physiological effects in the body. In animal studies, N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide has been shown to improve cognitive function, reduce inflammation, and protect against oxidative stress. N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide has also been shown to inhibit the growth of cancer cells and enhance the immune response. These effects make N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide a promising compound for therapeutic applications.

Advantages and Limitations for Lab Experiments

N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide has several advantages for lab experiments, including its stability, solubility, and low toxicity. N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide is also relatively easy to synthesize, which makes it accessible for research purposes. However, N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide has limitations in terms of its specificity and selectivity for molecular targets. Further research is needed to determine the optimal conditions for using N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide in lab experiments.

Future Directions

There are several future directions for research on N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide. One area of interest is the development of N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide derivatives with improved potency and selectivity for molecular targets. Another area of interest is the investigation of N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide's potential therapeutic applications in other fields, such as cardiovascular disease and metabolic disorders. Additionally, more research is needed to fully understand the mechanism of action of N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide and its effects on cellular signaling pathways.
Conclusion:
In conclusion, N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide has been studied for its neuroprotective, anti-tumor, and immunomodulatory effects, and has several advantages for lab experiments. Further research is needed to fully understand the mechanism of action of N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide and its potential therapeutic applications in various fields.

Synthesis Methods

N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide can be synthesized using various methods, including the reaction of 4-cyclohexylphenylhydrazine with 2-pyrazinecarboxylic acid, or the reaction of 4-cyclohexylphenylhydrazine with 2-chloropyrazinecarboxamide. The synthesis method used can affect the purity and yield of N-(4-cyclohexylphenyl)-2-pyrazinecarboxamide, which is important for its use in scientific research.